2-chloro-N-[2-chloro-4-(trifluoromethyl)phenyl]-5-(methylsulfanyl)benzamide

• Molecular Formula: C15H10Cl2F3NOS
• Molecular Weight: 380.2 g/mol
• IUPAC Name: 2-chloro-N-[2-chloro-4-(trifluoromethyl)phenyl]-5-methylsulfanylbenzamide
• InChI: InChI=1S/C15H10Cl2F3NOS/c1-23-9-3-4-11(16)10(7-9)14(22)21-13-5-2-8(6-12(13)17)15(18,19)20/h2-7H,1H3,(H,21,22)
• InChI Key: HWLQAZSTINLCBR-UHFFFAOYSA-N
• SMILES: CSC1=CC(=C(C=C1)Cl)C(=O)NC2=C(C=C(C=C2)C(F)(F)F)Cl

Description

2-chloro-N-[2-chloro-4-(trifluoromethyl)phenyl]-5-(methylsulfanyl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is a member of the benzamide family and is commonly referred to as ‘CTPB’. The purpose of

Scientific Research Applications

CTPB has been found to have potential applications in research related to the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. It has been shown to inhibit the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the regulation of intracellular levels of cyclic AMP (cAMP). Elevated levels of cAMP have been linked to the prevention of neurodegeneration and the improvement of cognitive function.

Mechanism of Action

CTPB inhibits the activity of PDE4 by binding to the catalytic site of the enzyme. This results in an increase in intracellular levels of cAMP, which activates protein kinase A (PKA) and the cAMP response element-binding protein (CREB). This activation leads to the upregulation of neuroprotective genes, which promote the survival of neurons and prevent neurodegeneration.
Biochemical and Physiological Effects:
CTPB has been shown to have a number of biochemical and physiological effects, including the inhibition of PDE4 activity, the increase in intracellular levels of cAMP, the activation of PKA and CREB, and the upregulation of neuroprotective genes. These effects have been linked to the prevention of neurodegeneration and the improvement of cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of CTPB is its ability to selectively inhibit PDE4 activity, which allows for the study of the role of cAMP in the regulation of neuronal function. However, one of the limitations of CTPB is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research related to CTPB. One area of focus could be the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of focus could be the investigation of the potential therapeutic applications of CTPB in the treatment of neurological disorders. Additionally, further research could be conducted to explore the mechanism of action of CTPB and its effects on neuronal function. Finally, the development of more water-soluble derivatives of CTPB could be explored to improve its usability in experimental settings.

Synthesis Methods

The synthesis of CTPB involves the reaction of 2-chloro-4-trifluoromethylaniline with 5-methylthiophene-2-carboxylic acid to form the intermediate product, which is subsequently reacted with thionyl chloride to form the final product. The purity of the product can be improved by recrystallization from ethanol.